N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-3-nitro-4-piperidin-1-ylbenzamide
• InChI: InChI=1S/C22H26N4O4/c27-22(23-18-5-7-19(8-6-18)24-12-14-30-15-13-24)17-4-9-20(21(16-17)26(28)29)25-10-2-1-3-11-25/h4-9,16H,1-3,10-15H2,(H,23,27)
• InChI Key: AKKXFUYDCQVJTP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)N4CCOCC4)[N+](=O)[O-]
• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol

Description

N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide, also known as MNPA, is a chemical compound that has been widely used in scientific research. It is a potent and selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. MNPA has been studied extensively for its potential therapeutic applications in the treatment of drug addiction, depression, and other neurological disorders.

Mechanism of Action

N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide acts as a selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that is primarily expressed in the mesolimbic pathway of the brain. The mesolimbic pathway is involved in the regulation of reward and motivation, and dopamine release in this pathway is associated with the reinforcing effects of drugs of abuse. By blocking the dopamine D3 receptor, N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide reduces dopamine release in the mesolimbic pathway, which may reduce the reinforcing effects of drugs of abuse.
Biochemical and Physiological Effects:
N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide has been shown to reduce drug-seeking behavior in animal models of addiction, indicating that it may have potential therapeutic applications in the treatment of drug addiction. It has also been shown to have antidepressant-like effects in animal models of depression, suggesting that it may have potential applications in the treatment of depression. N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide has been found to have a low affinity for other dopamine receptors, indicating that it is a selective antagonist of the dopamine D3 receptor.

Advantages and Limitations for Lab Experiments

The use of N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide in scientific research has several advantages, including its high potency and selectivity for the dopamine D3 receptor, its well-established synthesis method, and its ability to reduce drug-seeking behavior in animal models of addiction. However, N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide has some limitations, including its potential toxicity and the lack of clinical studies on its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide, including its potential therapeutic applications in the treatment of drug addiction, depression, and other neurological disorders. Further studies are needed to investigate the safety and efficacy of N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide in humans, as well as its potential for use in combination with other drugs. Additionally, research is needed to investigate the role of the dopamine D3 receptor in other physiological processes, such as metabolism and immune function. Overall, N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide represents a promising avenue for scientific research into the regulation of reward and motivation pathways in the brain and the development of new treatments for addiction and other neurological disorders.

Scientific Research Applications

N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide has been extensively studied for its potential therapeutic applications in the treatment of drug addiction, depression, and other neurological disorders. It has been shown to selectively block the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. N-[4-(4-morpholinyl)phenyl]-3-nitro-4-(1-piperidinyl)benzamide has been used in preclinical studies to investigate the role of the dopamine D3 receptor in drug addiction and to develop new treatments for addiction.